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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Bromoheptane, a halogenated

hydrocarbon with significant applications in organic synthesis and potential relevance in

medicinal chemistry. This document details its chemical and physical properties, provides a

representative experimental protocol for its synthesis, and explores its utility as a chemical

intermediate. While specific biological activity data for 3-Bromoheptane is not extensively

documented, this guide also discusses the broader context of bromo-compounds in drug

discovery and development.

Core Properties of 3-Bromoheptane
3-Bromoheptane, a secondary bromoalkane, is a colorless to light yellow liquid at room

temperature.[1] Its key identifiers and physicochemical properties are summarized below for

easy reference.
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Property Value Reference

CAS Number 1974-05-6 [2]

Molecular Formula C₇H₁₅Br [2][3]

Molecular Weight 179.10 g/mol [2]

Appearance
Colorless to light yellow clear

liquid
[4]

Boiling Point 157-159 °C (decomposes)

Density 1.140 g/cm³

Refractive Index 1.451

Solubility
Insoluble in water, soluble in

organic solvents
[3]

IUPAC Name 3-bromoheptane [2]

Synonyms 3-Heptyl bromide [3]

Synthesis of 3-Bromoheptane
The most common laboratory-scale synthesis of 3-Bromoheptane involves the nucleophilic

substitution of the hydroxyl group in 3-heptanol. This can be achieved using reagents such as

hydrobromic acid or phosphorus tribromide. A representative protocol using hydrobromic acid is

detailed below, adapted from established procedures for similar secondary bromoalkanes.[5][6]

Experimental Protocol: Synthesis from 3-Heptanol
Materials:

3-Heptanol

Concentrated Hydrobromic Acid (48%)

Concentrated Sulfuric Acid

Sodium Bicarbonate solution (5%)
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Anhydrous Calcium Chloride

Deionized Water

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1 mole

of 3-heptanol.

With cooling in an ice bath, slowly add 0.5 moles of concentrated sulfuric acid to the flask

with continuous stirring.

Following the addition of sulfuric acid, slowly add 1.25 moles of 48% hydrobromic acid.

Heat the mixture to reflux and maintain for approximately 4-6 hours.

After the reflux period, allow the mixture to cool to room temperature. Two layers will form.

Separate the upper organic layer containing the crude 3-Bromoheptane using a separatory

funnel.

Wash the organic layer sequentially with cold water, 5% sodium bicarbonate solution, and

finally with water again to remove any unreacted acid and other water-soluble impurities.

Dry the crude 3-Bromoheptane over anhydrous calcium chloride.

Purify the final product by distillation. Collect the fraction boiling in the range of 157-159 °C.

Safety Precautions: This reaction should be performed in a well-ventilated fume hood.

Concentrated acids are highly corrosive and should be handled with appropriate personal

protective equipment, including gloves, safety goggles, and a lab coat.

Synthesis Workflow
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Caption: Workflow for the synthesis of 3-Bromoheptane from 3-Heptanol.

Chemical Reactivity and Applications
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3-Bromoheptane is a versatile intermediate in organic synthesis, primarily utilized in

nucleophilic substitution reactions where the bromine atom acts as a good leaving group.[3]

This allows for the introduction of the 3-heptyl group into a variety of molecules.

Nucleophilic Substitution Reactions
3-Bromoheptane readily undergoes Sₙ2 reactions with a wide range of nucleophiles. This

reactivity is fundamental to its application in the synthesis of more complex molecules.

3-Bromoheptane

Product

Sₙ2 Reaction

Nucleophile (Nu-)

Leaving Group (Br-)

Click to download full resolution via product page

Caption: General scheme of a nucleophilic substitution reaction with 3-Bromoheptane.

Grignard Reagent Formation
While not explicitly detailed in the reviewed literature for 3-Bromoheptane, secondary

bromoalkanes can be used to form Grignard reagents by reacting with magnesium metal in an

etheral solvent. The resulting organometallic compound, 3-heptylmagnesium bromide, would

be a potent nucleophile for the formation of carbon-carbon bonds.

Relevance in Drug Development
There is currently a lack of specific studies on the biological activity or cytotoxicity of 3-
Bromoheptane. However, the introduction of bromine into molecular structures is a recognized

strategy in drug design.[7][8] Brominated compounds are prevalent in marine natural products

and often exhibit significant biological activities.[7]

The incorporation of a bromine atom can influence a molecule's pharmacokinetic and

pharmacodynamic properties by:
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Increasing Lipophilicity: The bulky and lipophilic nature of bromine can enhance membrane

permeability.

Modulating Metabolism: The carbon-bromine bond can alter the metabolic stability of a drug

candidate.

Enhancing Binding Affinity: Bromine can participate in halogen bonding, a non-covalent

interaction that can improve the binding of a ligand to its protein target.[7]

One study highlighted the synthesis and biological evaluation of a bromine-76 labeled analog

of hydroxyflutamide, a nonsteroidal androgen receptor antagonist.[9] While this specific

compound showed limited promise as a PET imaging agent due to rapid metabolic

debromination, it underscores the continued interest in brominated compounds for therapeutic

and diagnostic applications.

Role of Brominated Compounds in Drug Discovery
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Caption: The strategic role of bromination in modifying lead compounds during drug discovery.

Conclusion
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3-Bromoheptane is a valuable chemical intermediate with well-defined physical and chemical

properties. Its utility in organic synthesis is primarily centered on its reactivity in nucleophilic

substitution reactions. While direct biological data on 3-Bromoheptane is scarce, the broader

field of medicinal chemistry continues to explore the strategic use of brominated compounds to

enhance the therapeutic potential of drug candidates. Further research into the biological

effects of simple bromoalkanes like 3-Bromoheptane could provide valuable insights for the

design of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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